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Compound of Interest

Compound Name: 4-Chlorobenzylamine

Cat. No.: B054526

Technical Guide: Physical Properties of 4-
Chlorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
Chlorobenzylamine, specifically its boiling point and density. The information is presented to
support research and development activities where this compound is utilized.

Core Physical Properties of 4-Chlorobenzylamine

4-Chlorobenzylamine is a clear, almost colorless liquid at room temperature.[1] Its key
physical characteristics are summarized below.
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Physical Property Value Conditions

at standard atmospheric

Boiling Point 215 °C pressure (literature value)[1][2]
[31[41[5]
) at 25 °C (literature value)[2][3]
Density 1.164 g/mL
[41[5]
1.16 g/mL Not specified
1.160 g/mL Not specified

Experimental Protocols

The following sections detail standardized laboratory procedures for the experimental
determination of the boiling point and density of a liquid compound such as 4-
Chlorobenzylamine.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6][7] A common and efficient method for determining the boiling point of a small liquid
sample is the capillary method.

Apparatus:

e Thiele tube or similar heating bath (e.g., oil bath)

e Thermometer

o Capillary tube (sealed at one end)

e Sample tube (e.g., a small test tube or fusion tube)
e Heat source (e.g., Bunsen burner or hot plate)

 Liquid for the heating bath (e.g., paraffin oil)
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Procedure:
e A small amount of the liquid sample (a few milliliters) is placed into the sample tube.[8]

A capillary tube, sealed at one end, is inverted and placed into the sample liquid within the
tube.

The sample tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is immersed in a heating bath, such as a Thiele tube, ensuring the sample is
fully submerged but the open end of the sample tube is above the liquid level of the bath.[6]

The bath is heated gently. As the temperature rises, air trapped in the capillary tube will be
expelled, seen as a stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.[6]

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.[6]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

The density of a substance is its mass per unit volume. For a liquid, this can be determined by
accurately measuring the mass of a known volume.

Apparatus:
e Pycnometer or a graduated cylinder (e.g., 10 mL or 25 mL)
e Analytical balance

e Thermometer
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Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.[9]

o A specific volume of the liquid sample (e.g., 5 or 10 mL) is carefully transferred into the
pycnometer or graduated cylinder. The volume is precisely recorded.[9][10]

e The mass of the container with the liquid is then measured.[9]
o The temperature of the liquid is recorded, as density is temperature-dependent.

e The mass of the liquid is calculated by subtracting the mass of the empty container from the
mass of the container with the liquid.[9][10]

e The density is calculated by dividing the mass of the liquid by its volume.

o For higher accuracy, the procedure can be repeated multiple times, and the average density
is reported.[9]

Workflow Visualization

The logical flow for determining the physical properties of a chemical compound is illustrated in
the diagram below.
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Workflow for Physical Property Determination
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Caption: A flowchart illustrating the general experimental workflow for determining the boiling
point and density of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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